Cas no 479423-40-0 ((E)-tert-Butyl 4-methoxybenzylidenecarbamate)

(E)-tert-Butyl 4-methoxybenzylidenecarbamate is a chemically stable carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-methoxybenzylidene moiety. This compound is particularly useful in organic synthesis, where it serves as a versatile intermediate for the preparation of protected amines and other functionalized molecules. The Boc group ensures selective deprotection under mild acidic conditions, while the methoxybenzylidene unit enhances reactivity in condensation and addition reactions. Its crystalline nature facilitates purification, and its well-defined structure makes it suitable for applications in pharmaceutical and materials chemistry. The compound’s stability and predictable reactivity contribute to its utility in multistep synthetic routes.

(E)-tert-Butyl 4-methoxybenzylidenecarbamate structure

479423-40-0 structure

Product Name:(E)-tert-Butyl 4-methoxybenzylidenecarbamate

CAS No:479423-40-0

MF:C₁₃H₁₇NO₃

MW:235.278983831406

CID:1090044

PubChem ID:329764203

Update Time:2025-06-07

(E)-tert-Butyl 4-methoxybenzylidenecarbamate Chemical and Physical Properties

Names and Identifiers

- (E)-tert-Butyl 4-methoxybenzylidenecarbamate
- 2-Methyl-2-propanyl [(E)-(4-methoxyphenyl)methylene]carbamate
- N-Boc-4-MethoxybenzylideneaMine
- tert-Butyl N-[(4-methoxyphenyl)methylene]carbamate
- t-butyl 4-methoxybenzylidenecarbamate
- 479423-40-0
- Carbamic acid, [(4-methoxyphenyl)methylene]-, 1,1-dimethylethyl ester
- TERT-BUTYL N-[(4-METHOXYPHENYL)METHYLIDENE]CARBAMATE
- MDL： MFCD11041304
- Inchi： 1S/C13H17NO3/c1-13(2,3)17-12(15)14-9-10-5-7-11(16-4)8-6-10/h5-9H,1-4H3
- InChI Key： OLARTLQIVCKFTH-UHFFFAOYSA-N
- SMILES： O(C(N=CC1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 235.12084340g/mol
Monoisotopic Mass: 235.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 47.9Å²

(E)-tert-Butyl 4-methoxybenzylidenecarbamate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：

(E)-tert-Butyl 4-methoxybenzylidenecarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019140463-1g	(E)-tert-Butyl 4-methoxybenzylidenecarbamate	479423-40-0	95%	1g	$400.00	2023-09-01
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